Cas no 2229218-73-7 (tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate)

Tert-butyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]morpholine-4-carboxylate is a fluorinated cyclohexyl derivative featuring both morpholine and tert-butoxycarbonyl (Boc) protecting groups. The presence of the difluorocyclohexyl moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and drug discovery. The Boc group provides selective deprotection capabilities, facilitating further synthetic modifications. The aminomethyl functionality allows for versatile derivatization, enabling applications in peptide coupling or scaffold diversification. Its rigid cyclohexyl backbone contributes to conformational control, while the morpholine ring offers solubility and hydrogen-bonding potential. This compound is particularly useful in the development of bioactive molecules, serving as an intermediate for pharmaceuticals targeting CNS disorders or enzyme inhibition.
tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate structure
2229218-73-7 structure
Product Name:tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate
CAS No:2229218-73-7
MF:C16H28F2N2O3
MW:334.401931762695
CID:5894457
PubChem ID:165623056
Update Time:2025-06-10

tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate
    • EN300-1901673
    • 2229218-73-7
    • tert-butyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]morpholine-4-carboxylate
    • Inchi: 1S/C16H28F2N2O3/c1-14(2,3)23-13(21)20-8-9-22-10-12(20)15(11-19)4-6-16(17,18)7-5-15/h12H,4-11,19H2,1-3H3
    • InChI Key: QAUNZKAXPHOZNA-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CN)(CC1)C1COCCN1C(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 334.20679908g/mol
  • Monoisotopic Mass: 334.20679908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.8Ų

tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate Pricemore >>

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tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate Related Literature

Additional information on tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate

Research Brief on tert-Butyl 3-1-(Aminomethyl)-4,4-Difluorocyclohexylmorpholine-4-Carboxylate (CAS: 2229218-73-7)

In recent years, the compound tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate (CAS: 2229218-73-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorocyclohexyl moiety and a morpholine carboxylate group, has shown promising potential in drug discovery and development. The presence of the tert-butyl ester and aminomethyl groups further enhances its versatility as a building block for the synthesis of biologically active compounds.

Recent studies have focused on the synthesis and optimization of tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate, aiming to improve its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity and potential as an intermediate in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

One of the key findings from recent research is the compound's role as a precursor in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural motifs present in tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate make it a valuable scaffold for designing potent and selective inhibitors. Preliminary in vitro studies have demonstrated its ability to modulate kinase activity, suggesting its potential as a lead compound for further optimization.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in addressing neurodegenerative diseases. The difluorocyclohexyl group, in particular, has been shown to enhance blood-brain barrier permeability, a critical factor in the development of CNS-targeted therapeutics. Researchers are currently exploring its incorporation into small molecules designed to target amyloid-beta and tau proteins, which are implicated in Alzheimer's disease.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, tert-butyl 3-1-(aminomethyl)-4,4-difluorocyclohexylmorpholine-4-carboxylate (CAS: 2229218-73-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics for complex diseases. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinical applications.

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